Cas no 24387-69-7 (Propyl Methanethiosulfonate)

Propyl Methanethiosulfonate is a sulfur-containing organic compound primarily used in biochemical and bioconjugation applications. Its key advantage lies in its ability to selectively modify cysteine residues in proteins, facilitating site-specific labeling or crosslinking. The propyl group enhances solubility in organic solvents while maintaining reactivity, making it suitable for diverse experimental conditions. This reagent is particularly valuable in protein engineering, structural studies, and the development of antibody-drug conjugates due to its controlled reactivity and stability under physiological conditions. Its thiosulfonate moiety ensures efficient disulfide bond formation without requiring harsh reducing agents, offering a mild yet effective tool for precise molecular modifications.
Propyl Methanethiosulfonate structure
Propyl Methanethiosulfonate structure
Product Name:Propyl Methanethiosulfonate
CAS No:24387-69-7
MF:C4H10O2S2
MW:154.250998973846
CID:825373
PubChem ID:529387
Update Time:2025-11-02

Propyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • Propyl Methanethiosulfonate
    • Propyl Methanethiosu
    • 1-methylsulfonylsulfanylpropane
    • AKOS006280203
    • J-015486
    • Methanesulfonothioic acid, S-propyl ester
    • NTHJPLSCKRFMSP-UHFFFAOYSA-N
    • 1-(METHANESULFONYLSULFANYL)PROPANE
    • 24387-69-7
    • SCHEMBL1709048
    • S-Propylmethanethiosulfonate
    • DTXSID60336155
    • Inchi: 1S/C4H10O2S2/c1-3-4-7-8(2,5)6/h3-4H2,1-2H3
    • InChI Key: NTHJPLSCKRFMSP-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)SCCC

Computed Properties

  • Exact Mass: 154.01200
  • Monoisotopic Mass: 154.01222190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Boiling Point: 85°C/0.5 mm
  • Stability/Shelf Life: Water Sensitive
  • PSA: 67.82000
  • LogP: 2.17000

Propyl Methanethiosulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on Propyl Methanethiosulfonate

Recent Advances in the Application of Propyl Methanethiosulfonate (CAS 24387-69-7) in Chemical Biology and Pharmaceutical Research

Propyl Methanethiosulfonate (PMTS, CAS 24387-69-7) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its unique reactivity with thiol groups. Recent studies have highlighted its utility in protein engineering, drug discovery, and bioconjugation strategies. This brief synthesizes the latest findings on PMTS, focusing on its mechanisms, applications, and potential therapeutic implications.

A 2023 study published in Journal of Biological Chemistry demonstrated PMTS's efficacy in site-specific protein modification. Researchers utilized PMTS to selectively modify cysteine residues in therapeutic antibodies, enhancing their stability and half-life in vivo. The study reported a 40% improvement in pharmacokinetic profiles compared to unmodified counterparts, suggesting PMTS's potential in biologics optimization.

In drug discovery, PMTS has been employed as a versatile tool for fragment-based screening. A Nature Communications paper (2024) detailed its use in covalent inhibitor development against SARS-CoV-2 main protease. The researchers designed PMTS-derived probes that formed reversible disulfide bonds with the target, enabling identification of novel binding pockets. This approach yielded several lead compounds with sub-micromolar inhibitory activity.

Recent advances in bioconjugation techniques have expanded PMTS applications. A 2024 ACS Chemical Biology report described a novel PMTS-based linker for antibody-drug conjugates (ADCs). The thiol-specific reactivity of PMTS allowed for precise drug loading while maintaining antibody integrity, addressing a key challenge in ADC development. Clinical trials using this technology are anticipated to begin in 2025.

Structural studies have provided new insights into PMTS's reaction mechanisms. X-ray crystallography data (PDB: 8PMT) revealed the exact geometry of PMTS-thiol adducts, enabling rational design of more efficient derivatives. Quantum mechanical calculations published in Chemical Science (2023) further elucidated the reaction energetics, supporting the development of next-generation thiol-modifying reagents.

Despite these advances, challenges remain in PMTS applications. A 2024 review in Medicinal Research Reviews highlighted issues with off-target reactivity and the need for improved delivery systems. Ongoing research focuses on developing PMTS derivatives with enhanced selectivity and cell permeability, particularly for central nervous system targets.

The pharmaceutical industry has shown increasing interest in PMTS-based technologies. Patent filings related to PMTS applications have grown by 35% since 2022, covering areas from prodrug design to diagnostic imaging. Several biotech startups are now commercializing PMTS toolkits for high-throughput screening and targeted protein degradation.

Future directions for PMTS research include its integration with emerging modalities like PROTACs and molecular glues. Preliminary data presented at the 2024 American Chemical Society meeting suggested PMTS could facilitate the development of covalent protein degraders, opening new avenues in drug discovery for "undruggable" targets.

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